2-[(Dimethylamino)methyl]-3-methyl-6-(propan-2-yl)phenyl dimethylcarbamate

• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol
• IUPAC Name: [2-[(dimethylamino)methyl]-3-methyl-6-propan-2-ylphenyl] N,N-dimethylcarbamate
• InChI: InChI=1S/C16H26N2O2/c1-11(2)13-9-8-12(3)14(10-17(4)5)15(13)20-16(19)18(6)7/h8-9,11H,10H2,1-7H3
• InChI Key: DESIXSTWARSRIG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1)C(C)C)OC(=O)N(C)C)CN(C)C

Description

2-[(Dimethylamino)methyl]-3-methyl-6-(propan-2-yl)phenyl dimethylcarbamate, also known as carbaryl, is a widely used insecticide and pesticide. It is a white crystalline solid with a slightly sweet odor. Carbaryl is used to control pests in agriculture, forestry, and in residential areas. It is also used as a veterinary medicine to control fleas and ticks on pets.

Mechanism of Action

Carbaryl works by inhibiting the activity of cholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an accumulation of acetylcholine in the nervous system, which causes overstimulation and eventually paralysis of the insect.
Biochemical and Physiological Effects:
Carbaryl has been shown to have toxic effects on humans and animals. It can cause headaches, dizziness, nausea, and vomiting. It can also cause respiratory problems, such as bronchitis and asthma. Long-term exposure to 2-[(Dimethylamino)methyl]-3-methyl-6-(propan-2-yl)phenyl dimethylcarbamate has been linked to an increased risk of cancer.

Advantages and Limitations for Lab Experiments

Carbaryl is widely used in laboratory experiments to study the effects of insecticides on insects. Its low cost and ease of use make it a popular choice for researchers. However, its toxicity to humans and animals limits its use in certain experiments.

Future Directions

There are several areas of research that could be explored in the future with regards to 2-[(Dimethylamino)methyl]-3-methyl-6-(propan-2-yl)phenyl dimethylcarbamate. One area is the development of more environmentally friendly insecticides that are less toxic to humans and animals. Another area is the study of the long-term effects of 2-[(Dimethylamino)methyl]-3-methyl-6-(propan-2-yl)phenyl dimethylcarbamate exposure on human health. Finally, there is a need for more research on the mechanisms of action of 2-[(Dimethylamino)methyl]-3-methyl-6-(propan-2-yl)phenyl dimethylcarbamate and other insecticides, in order to develop more effective and targeted pest control strategies.

Synthesis Methods

Carbaryl is synthesized by reacting methyl isocyanate with 1-naphthol in the presence of a catalyst. The resulting product is then treated with dimethylamine and isopropyl alcohol to form 2-[(Dimethylamino)methyl]-3-methyl-6-(propan-2-yl)phenyl dimethylcarbamate.

Scientific Research Applications

Carbaryl has been extensively studied for its insecticidal properties. It is known to inhibit the activity of cholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects. This leads to paralysis and death of the insect.